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The table below summarizes core findings from a large meta-analysis and key studies, highlighting why

mRECIST is often preferred for assessing targeted therapies in HCC.

Aspect RECIST 1.1 MRECIST Key Findings & Implications

Overall Response 7.8% [1] 15.9% [1] MRECIST doubles the observed ORR in

Rate (ORR) HCC patients receiving molecular targeted
therapy, as it captures tumor necrosis [1].

Disease Control 67.2% [1] 68.4% [1] DCR is similar between criteria; the critical

Rate (DCR) difference lies in classifying partial response
versus stable disease [1].

Survival Poorer Stronger MRECIST better distinguishes overall survival

Prediction correlation [1] correlation [1]  (OS) between responders and non-responders.

Agreement for
Objective
Response

Agreement for
Progressive

[2]

[2]

RECIST 1.1 may fail to show a significant OS
difference [1] [2].

Agreement between criteria is only moderate
(k=0.499), meaning they frequently categorize
patient response differently [1].

Agreement for PD is almost perfect (k=0.901),
as tumor growth is similarly captured by both
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Aspect RECIST 1.1 MRECIST

Key Findings & Implications

Disease (PD)

methods [1].

The table below outlines the fundamental methodological differences that lead to the divergent outcomes

shown above.

Methodological
Aspect

RECIST 1.1

MRECIST for HCC

What is Measured Sum of the longest diameters
(SLD) of the entire target lesion

[3].

Complete Disappearance of all target
Response (CR) lesions [1].

Progressive >20% increase in SLD of target
Disease (PD) lesions [1].

Key Principle Measures anatomical tumor

shrinkage [5].

Sum of the diameters of the viable
(arterially enhancing) portion of the
target lesion [1] [4].

Disappearance of any intra-tumoral
arterial enhancement in all target lesions

[1].

>20% increase in sum of diameters of
viable target lesions [1].

Measures viable tumor burden,
accounting for therapy-induced necrosis [1]

[5].

Detailed Experimental Protocols and Assessment

Workflow

To ensure reproducible results, the application of both criteria must follow a strict imaging and measurement

protocol.

¢ Imaging Modality & Protocol: Contrast-enhanced CT or MRI is mandatory. The imaging
parameters must be consistent throughout the trial [3] [2]. For mRECIST, the arterial phase is critical
for identifying viable, hyper-enhancing tumor tissue [1] [2].

¢ Lesion Selection: At baseline, a maximum of 5 target lesions (with a maximum of 2 per organ) are
selected. Lesions must be measurable (typically =210mm for non-nodal lesions, 215mm in short axis
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for lymph nodes) [3].
¢ Measurement Methodology:
o For RECIST 1.1: The longest diameter of each target lesion is measured, including any
necrotic or non-enhancing areas, and summed to create the baseline SLD [3].
o For mRECIST: Only the longest diameter of the enhancing (viable) component within each
target lesion is measured and summed [1].
¢ Follow-up Assessments: Subsequent scans are compared to the smallest previous SLD (for

RECIST 1.1) or the smallest previous sum of viable diameters (for mRECIST) to determine the best
overall response [3].

The following diagram illustrates the logical workflow for assessing tumor response using these two criteria

side-by-side.

Baseline Imaging
(Contrast-enhanced CT/MRI)

(Select & Measure Target Lesions)

RECIST 1.1 Path: MRECIST Path:

Measure longest diameter Measure viable portion
of entire lesion in arterial phase

Calculate Sum of Calculate Sum of
Longest Diameters (SLD) Viable Diameters

Compare SLD to Compare Viable Sum to
Smallest Previous SLD Smallest Previous Viable Sum

Assign Response: Assign Response:
CR, PR, SD, or PD CR, PR, SD, or PD
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Key Considerations for Milciclib and CDK4/6 Inhibitor
Trials

While direct data for Milciclib is unavailable, the following points are crucial for your comparison guide:

e Application to Milciclib: The clinical trial for Milciclib in unresectable/metastatic HCC
(NCT03109886) specifically used mRECIST for assessing radiographic progression, reflecting the
standard practice for targeted therapies in HCC [6].

¢ Mechanism and Response: Milciclib is a cyclin-dependent kinase (CDK) inhibitor. CDK4/6 inhibitors
are known to induce cell cycle arrest and can lead to tumor stabilization or necrosis rather than
immediate shrinkage [7]. This biological mechanism aligns perfectly with the strength of mMRECIST in
detecting non-shrinking responses like necrosis.

¢ Immunotherapy Context: If Milciclib is ever combined with immunotherapy, be aware of iRECIST, a
separate criteria designed to account for pseudoprogression [4] [5]. mMRECIST and iRECIST address
different challenges and should not be conflated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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